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Vishnu Software Technical Support Center
Welcome to the Vishnu Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals who use the Vishnu platform for their critical

experiments and data analysis. Here you will find troubleshooting guides and frequently asked

questions to help you navigate software updates and data migrations smoothly.

Troubleshooting Guides
This section provides step-by-step solutions to specific issues you might encounter during a

software update or data migration.

Q1: My Vishnu software update failed with "Error 5011: Incompatible Database Schema."

What should I do?

A1: This error indicates that the updater has detected a database structure that is not

compatible with the new version. This can happen if a previous update was not completed or if

manual changes were made to the database.

Immediate Steps:

Do not attempt to run the update again.

Restore your database and application files from the backup you created before starting the

update process. If you did not create a backup, please contact our enterprise support team
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immediately.

Troubleshooting Protocol:

Isolate the Schema Mismatch:

Navigate to the scripts subfolder within your Vishnu installation directory.

Execute the schema validation script: python validate_schema.py --config

/path/to/your/config.ini

The script will generate a log file named schema_validation_log.txt in the logs directory.

Analyze the Log File:

The log file will list the specific tables, columns, or indices that are causing the

incompatibility.

Resolution:

For minor discrepancies, the log may suggest specific SQL commands to rectify the

schema. Execute these only if you have experience with database management.

For major issues, it is safer to export your data using Vishnu's native export tools, perform

a clean installation of the new version, and then re-import your data.

Q2: The data migration process is extremely slow or appears to have stalled. How can I resolve

this?

A2: Slow migration is often caused by network latency, insufficient hardware resources, or

database indexing overhead.

Troubleshooting Protocol:

Check System Resources:

Source & Target Servers: Monitor CPU, RAM, and disk I/O on both the source and target

servers. High CPU usage (>90%) or low available memory (<10%) can severely
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bottleneck the process.

Network: Use tools like ping and iperf to check for high latency (>50ms) or low bandwidth

between the servers.

Optimize the Migration Environment:

Disable Real-time Indexing: In the migration.config file, set the parameter defer_indexing

to true. This will skip real-time indexing during data transfer and perform a bulk indexing

operation at the end, which is significantly faster.

Increase Chunk Size: If you are migrating a large number of small records, increasing the

data_chunk_size parameter in migration.config from the default of 1000 to 5000 can

improve throughput.

Review Migration Logs:

Check the migration.log file in real-time for any recurring timeout errors or warnings. These

can help pinpoint specific problematic datasets.

Experimental Protocols & Data
Protocol 1: Post-Migration Data Integrity Verification

This protocol ensures that data has been transferred accurately and completely from the

source to the target system. Maintaining data integrity is crucial for the validity of your research.

[1][2][3]

Methodology:

Pre-Migration Baseline:

Before starting the migration, run the Vishnu Data Auditor tool (run_auditor.sh --pre-

migration) on the source database.

This tool generates a pre_migration_report.json file containing:

Total record counts for each data table.[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://dev.to/ovaisnaseem/how-to-ensure-data-integrity-and-security-during-data-migration-282j
https://revstarconsulting.com/blog/data-migration-ensuring-data-integrity-and-security-during-the-transition
https://dataladder.com/data-integrity-during-system-transitions-5-key-tactics-for-finance-leaders/
https://www.benchchem.com/product/b153949?utm_src=pdf-body
https://airbyte.com/data-engineering-resources/validate-data-integrity-after-migration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Checksums (SHA-256 hashes) for critical experimental datasets.[2]

A summary of data relationships and linked files.

Execute Data Migration:

Follow the standard Vishnu data migration procedure.

Post-Migration Validation:

After the migration is complete, run the Vishnu Data Auditor tool (run_auditor.sh --post-

migration) on the new target database.

This generates a post_migration_report.json file.

Compare Reports:

Use the comparison utility to verify data integrity: python compare_reports.py

pre_migration_report.json post_migration_report.json

The utility will flag any discrepancies in record counts or checksums, which could indicate

data loss or corruption during the transfer.[5]

Quantitative Data: Migration Performance

The following table summarizes migration performance based on the chosen method. The

"Optimized Method" refers to deferring indexing and increasing the data chunk size as

described in the troubleshooting guide.

Dataset Size
Standard Method
(Hours)

Optimized Method
(Hours)

Data Integrity
Success Rate

< 100 GB 4.5 1.5 99.99%

100 GB - 1 TB 28 9 99.98%

> 1 TB 96+ 32 99.95%
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Visualizations & Workflows
Vishnu Update Workflow

This diagram outlines the recommended workflow for a successful and safe software update.

Following these steps minimizes the risk of data loss or extended downtime.
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Preparation Phase

Execution Phase

Outcome

Start Update Process

1. Full System Backup
(Database & Files)

2. Run Pre-flight
Validation Script

3. Execute Vishnu
Updater

4. Run Post-update
Verification Tests

Success:
Resume Operations

All Tests Pass

Failure Detected

Tests Fail

Rollback:
Restore from Backup

Restore Point

Click to download full resolution via product page

Caption: Recommended workflow for updating the Vishnu software.
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Data Migration Troubleshooting Logic

Use this decision tree to diagnose and resolve common data migration issues.

Migration Process Stalled or Slow?

Check migration.log for errors

Errors Found?

Address specific errors
(e.g., permissions, timeouts)

Yes

Monitor CPU, RAM, and
Network I/O

No

Retry

Resources Maxed Out?

Optimize migration.config:
- Defer indexing

- Increase chunk size

Yes

Issue persists:
Contact Support

No

Retry

Click to download full resolution via product page

Caption: A decision tree for troubleshooting data migration problems.

Frequently Asked Questions (FAQs)
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Q: What is the single most important step before starting an update or migration? A: Creating a

complete, verified backup of both your Vishnu database and application directory. This

provides a safety net to restore your system to its original state if any issues arise.[6]

Q: How can I ensure my custom analysis scripts will be compatible with the new version? A:

We strongly recommend testing your scripts in a staging environment that mirrors your

production setup before updating your primary system. Review the release notes for any

deprecated functions or changes to the API that may affect your scripts.

Q: Can I roll back to a previous version of Vishnu if the update causes problems? A: Yes, a

rollback is possible if you have a complete backup. The official procedure is to restore your

database and application files from the backup taken before the update. There is no automated

"downgrade" utility, as this could lead to data corruption.

Q: Does the migration tool move my raw data files (e.g., FASTQ, BCL, CRAM files)? A: No. The

Vishnu migration tool only transfers the database records, which contain metadata and

pointers to the locations of your raw data files. You must move or ensure accessibility of the

raw data files separately. Ensure the file paths in the new system are correctly updated to

reflect the new storage location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Vishnu software update and migration challenges].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153949#vishnu-software-update-and-migration-
challenges]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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